![molecular formula B3N3H6<br>B3H3N3 B1240355 s-Triazatriborine, hexahydro-](/img/structure/B1240355.png)
s-Triazatriborine, hexahydro-
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Description
Borazine is an inorganic heterocyclic compound and an inorganic aromatic compound.
Scientific Research Applications
Click Chemistry in Drug Discovery
Click chemistry, including reactions involving triazoles, is extensively used in drug discovery. This approach is known for its practicality and reliability, particularly in lead finding and target-templated in situ chemistry. Triazoles, resulting from these reactions, are not just passive linkers but actively associate with biological targets (Kolb & Sharpless, 2003).
Biodegradation of Contaminants
Research on hexahydro-1,3,5-trinitro-1,3,5-triazine (RDX), a soil and water contaminant, shows its degradation using zerovalent iron nanoparticles. This study provides insights into the environmental applications of triazine derivatives in contaminant degradation (Naja et al., 2008).
Epoxy Resins Development
Hexahydro-s-triazine derivatives are used to create acid-degradable epoxy resins. These compounds demonstrate potential in developing recyclable and environmentally-friendly materials (You et al., 2017).
Mechanistic Studies in Chemistry
Hexahydro-1,3,5-triazines are utilized in gold-catalyzed annulations with diazo esters. This application offers valuable insights into mechanistic studies and the development of new synthetic methodologies (Zhou et al., 2019).
Supramolecular Interactions
1,2,3-Triazoles, derivatives of triazines, are studied for their supramolecular interactions. Their versatility in chemistry is highlighted, extending beyond the original scope of click chemistry to applications in anion recognition, catalysis, and photochemistry (Schulze & Schubert, 2014).
Analytical Methods in Metalworking Fluids
Hexahydro-1,3,5-tris(2-hydroxyethyl)-s-triazine, a derivative, is analyzed in metalworking fluids using electrospray-mass spectrometry. This highlights its role in industrial applications and the need for specific detection techniques (Pretty et al., 2004).
Properties
Molecular Formula |
B3N3H6 B3H3N3 |
---|---|
Molecular Weight |
77.5 g/mol |
InChI |
InChI=1S/B3H3N3/c1-4-2-6-3-5-1/h4-6H |
InChI Key |
VAYIEEZYZOEUJJ-UHFFFAOYSA-N |
SMILES |
[B]1N[B]N[B]N1 |
Canonical SMILES |
[B]1N[B]N[B]N1 |
Pictograms |
Flammable; Corrosive |
synonyms |
orazine H(3)N(3)B(3)(N(3))(3) |
Origin of Product |
United States |
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